Cas no 2408962-92-3 (1-(4-Fluorophenyl)-3-methylpyrrolidin-3-ol)

• Product Name: 1-(4-Fluorophenyl)-3-methylpyrrolidin-3-ol
• CAS No: 2408962-92-3
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 5838484
• PubChem ID: 165668777
• Update Time: 2025-05-24

1-(4-Fluorophenyl)-3-methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2408962-92-3
• EN300-7493466
• 1-(4-fluorophenyl)-3-methylpyrrolidin-3-ol
• 1-(4-Fluorophenyl)-3-methylpyrrolidin-3-ol

• Inchi： 1S/C11H14FNO/c1-11(14)6-7-13(8-11)10-4-2-9(12)3-5-10/h2-5,14H,6-8H2,1H3
• InChI Key： KOGJMRCCEWXBAQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1CCC(C)(C1)O

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-(4-Fluorophenyl)-3-methylpyrrolidin-3-ol

Comprehensive Overview of 1-(4-Fluorophenyl)-3-methylpyrrolidin-3-ol (CAS No. 2408962-92-3)

1-(4-Fluorophenyl)-3-methylpyrrolidin-3-ol (CAS No. 2408962-92-3) is a fluorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's 4-fluorophenyl moiety and 3-methylpyrrolidin-3-ol backbone contribute to its potential as a versatile intermediate in drug discovery. Researchers are particularly interested in its applications for central nervous system (CNS) targeting molecules, given the prevalence of fluorinated compounds in modern therapeutics.

The growing demand for fluorinated pharmaceutical intermediates has placed compounds like 1-(4-Fluorophenyl)-3-methylpyrrolidin-3-ol at the forefront of medicinal chemistry. Recent studies suggest its potential utility in developing novel dopamine receptor modulators and serotonin reuptake inhibitors, aligning with current trends in neurological disorder treatment. The 3-hydroxy group in the pyrrolidine ring offers valuable synthetic handles for further derivatization, making it a preferred choice for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS 2408962-92-3 represents an interesting case study in stereoselective synthesis. The presence of both a fluorine substituent and a tertiary alcohol functionality presents unique challenges in route optimization, particularly when considering industrial-scale production. Recent advancements in asymmetric catalysis have improved access to enantiomerically pure forms of this compound, which is crucial for pharmaceutical applications where chirality affects biological activity.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, make it particularly relevant in contemporary drug design paradigms. Computational chemistry studies indicate that the 4-fluorophenyl group enhances membrane permeability while the pyrrolidin-3-ol moiety contributes to aqueous solubility - a balance highly sought after in modern bioavailability optimization strategies. These characteristics explain why researchers frequently search for "fluorinated pyrrolidine solubility" and "CNS drug scaffolds" in scientific databases.

In the context of green chemistry initiatives, synthetic routes to 1-(4-Fluorophenyl)-3-methylpyrrolidin-3-ol have evolved to minimize environmental impact. Recent publications highlight atom-economical approaches to constructing the pyrrolidine core, addressing growing concerns about sustainable pharmaceutical manufacturing. The compound's structural features also make it a candidate for biocatalytic transformations, an area receiving increased attention in process chemistry circles.

Analytical characterization of CAS 2408962-92-3 presents specific challenges that have become common discussion points in pharmaceutical analysis forums. The fluorine NMR signal and stereocenter analysis require specialized techniques, prompting frequent searches for "19F NMR of fluorinated heterocycles" and "chiral separation of amino alcohols". Advanced mass spectrometry methods, particularly HRMS and MS/MS fragmentation patterns, have become essential tools for quality control of this compound and its derivatives.

The structure-activity relationship of 1-(4-Fluorophenyl)-3-methylpyrrolidin-3-ol continues to be an active area of investigation. Molecular modeling studies suggest that the fluorine atom participates in unique protein-ligand interactions, while the hydroxyl group serves as both a hydrogen bond donor and acceptor. These insights have led to its incorporation into libraries for high-throughput screening against various biological targets, particularly those involved in neurotransmitter regulation.

From a regulatory standpoint, the compound's status as a non-controlled substance has facilitated its adoption in academic and industrial research settings. However, proper handling protocols for fluorinated compounds remain an important consideration, as evidenced by frequent queries about "safety of fluorinated pyrrolidines" in research databases. The development of scalable purification methods for this intermediate continues to be a focus area, with particular emphasis on chromatography-free isolation techniques.

In summary, 1-(4-Fluorophenyl)-3-methylpyrrolidin-3-ol (CAS No. 2408962-92-3) represents a compelling case study in modern medicinal chemistry. Its balanced physicochemical profile, synthetic versatility, and potential biological applications position it as a valuable building block in drug discovery pipelines. As research into fluorinated bioactive compounds expands, this molecule is likely to maintain its relevance in both academic and industrial contexts, driving continued innovation in synthetic methodology and therapeutic development.